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These application notes provide a detailed standard operating procedure for the Brucellin Skin
Test (BST), a crucial diagnostic tool for detecting cell-mediated immunity against Brucella
infection. The document outlines the underlying immunological principles, experimental
protocols for various species, data interpretation, and performance characteristics.

Introduction and Principle

The Brucellin Skin Test (BST) is an in vivo assay used to assess the cell-mediated immune
response to Brucella antigens.[1] The test relies on a delayed-type hypersensitivity (DTH), or
Type 1V, reaction.[1][2] It utilizes a purified and standardized protein allergen, known as
brucellin, which is largely devoid of the lipopolysaccharide (LPS) that can cause non-specific
reactions or interfere with serological tests.[1] When injected intradermally into a previously
sensitized animal, brucellin elicits a localized inflammatory reaction, which is assessed after
48 to 72 hours.[1] This test is highly specific and is particularly valuable for confirming
brucellosis at the herd level and for discriminating between true infections and false-positive
serological results.[3][4][5]
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Mechanism of Action: Delayed-Type Hypersensitivity
Pathway

The BST reaction occurs in two distinct phases:

o Sensitization Phase: Upon initial exposure to Brucella, antigen-presenting cells (APCs) such
as macrophages and dendritic cells process the bacterial proteins. These APCs present
peptide fragments to naive T-helper (Th) cells, leading to their differentiation into memory
Th1 cells. This process establishes a population of antigen-specific memory T-cells.

 Elicitation Phase: The intradermal injection of brucellin serves as a secondary antigen
challenge. Local APCs present the brucellin proteins to the circulating memory Th1l cells.
These activated Thl cells release a cascade of pro-inflammatory cytokines (e.g., IFN-y,
TNF-a) and chemokines. This signaling recruits and activates macrophages and other
immune cells at the injection site, resulting in the characteristic localized inflammation,
edema, and induration that defines a positive test, typically peaking at 48-72 hours.

Cytokine Release Inflammation
Memory Thi Cell (IFN-y, TNF-a) ecruitment (Edema, Induration)

Elicitation Phase (Skin Test)

Figure 1: Delayed-Type Hypersensitivity (DTH) Pathway in BST

Click to download full resolution via product page

Caption: DTH pathway showing sensitization and elicitation phases.

Experimental Workflow
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The general procedure for performing the Brucellin Skin Test involves careful preparation,
precise injection, and standardized interpretation. The workflow ensures consistency and
minimizes variability.
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Figure 2: General Workflow for Brucellin Skin Test
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Caption: Standard operating procedure workflow for the BST.
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Detailed Experimental Protocols

4.1 Materials and Reagents

Brucellin antigen (purified protein derivative, certified free of smooth LPS).

Injection device (e.g., multi-dose gun, tuberculin syringe) suitable for 0.1 mL intradermal
injections.[1][6]

Needles (e.g., 22G-25G, 4 mm length).[2][6]

Cutimeter or spring-loaded calipers for measuring skin fold thickness (for cattle).[1][2]
Hair clippers or scissors.

Neutral soap and absorbent paper (for pigs).[6]

Personal Protective Equipment (PPE).

4.2 Protocol 1: Bovine (Cattle)

Animal Restraint and Site Selection: Properly restrain the animal. Select an injection site on
the flat part of the neck, at the junction of the posterior and middle thirds.[1]

Site Preparation: Clip or mow the hair from an area of approximately 10 cm2.[1][2] Visually
inspect and palpate the skin to ensure it is free of lesions.[1]

Baseline Measurement: Using a cutimeter, measure the initial thickness of a fold of skin at
the prepared site and record the value.[1]

Injection: Intradermally inject exactly 0.1 mL of brucellin.[1] A successful injection will create
a small, distinct papule at the site.[1] Ensure no liquid escapes.

Reading: The reading must take place 72 hours after the injection.[1][7]
Interpretation:

o Measure the skin fold thickness at the injection site again using the same cutimeter.[1]
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o Observe and palpate the site for clinical signs such as diffuse or extensive edema,
exudation, necrosis, pain, or inflammation of local lymphatic ducts.[1]

4.3 Protocol 2: Ovine and Caprine (Small Ruminants)

e Animal Restraint and Site Selection: Properly restrain the animal. The injection site is the
lower eyelid.[1]

» Site Preparation: Identify the injection site and verify the absence of any lesions or
abnormalities.[1]

e Injection: Intradermally inject 0.1 mL of brucellin into the lower eyelid.
e Reading: The reading must take place 48 hours after the injection.[1]

« Interpretation: A positive reaction is determined by visual inspection. It is characterized by
significant edema of the injected eyelid when compared to the contralateral (non-injected)
eyelid.[1]

4.4 Protocol 3: Porcine (Pigs)

e Animal Restraint and Site Selection: Properly restrain the animal. Select a non-pigmented
area of skin, preferably in the perianal region near the tail.[6]

o Site Preparation: Clean the selected area with neutral soap and dry it with absorbent paper.
[6] To aid in relocation, a circle may be drawn around the injection site with a permanent
marker.[6]

e Injection: Intradermally inject 0.1 mL of brucellin (e.g., Brucellin Aquilon). A small papule
should be observed post-inoculation.[6]

o Reading: The reading must take place 48 hours after the injection.[6]

« Interpretation: The reading is based on observation and palpation of the injection site.[6] A
positive reaction is defined as any inflammatory response, including skin discoloration (red to
black), a papule (swelling >0.5-1 cm), a nodule (swelling >1 cm), or hemorrhage.[6] A small
point from the needle puncture is not considered a positive reaction.[6]
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Data Interpretation and Performance

The interpretation of the BST varies by species. The following tables summarize the criteria for
a positive result and the diagnostic performance reported in various studies.

Table 1: Interpretation Criteria for Brucellin Skin Test by Species

. ] . Positive Result
Species Reading Time Method o
Criteria

An increase in skin
fold thickness of =2.0
mm OR clinical signs
_ Measurement & (edema, necrosis,
Bovine (Cattle) 72 hours[1] ) ]

Observation pain).[1] Note: Other
studies have used cut-
offs of 21.1 mm or

>1.5 mm.[2][7]

Significant edema of
) ) ] ) the injected eyelid
Ovine/Caprine 48 hours[1] Visual Inspection
compared to the non-

injected eyelid.[1]

Any inflammatory

] reaction
) ) Observation & ) )
Porcine (Pigs) 48 hours|[6] ) (discoloration, papule
Palpation
>0.5 cm, nodule >1

cm) or hemorrhage.[6]

Table 2: Summary of Brucellin Skin Test Performance Data (Bovine)
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95% 95%
Study Cut-off L . o .
Sensitivity Confidence Specificity Confidence
Reference Value
Interval (ClI) Interval (ClI)
Munyeme et 30.5% — 98.1% —
1.5 mm 42.9% 99.2%
al., 2017[2] 56.0% 99.7%
] 93% (1 mo.
Pouillot et al., 99.40% —
1.1 mm post- 76% — 100% 99.83%
1999[7] _ _ 99.98%
infection)
] 78% (6 mo.
Pouillot et al., 99.40% —
1.1 mm post- 58% — 91% 99.83%
1999[7] _ _ 99.98%
infection)
Ippoliti et al.
(RB51 N 30.8% — 60.7% —
) Not specified 60% 100%
Vaccinated) 83.3% 100%

[8]

Important Considerations and Limitations

« Interference: The BST should not be performed concurrently with a tuberculin skin test to

avoid potential interference.[1]

e Anergy: To prevent a state of induced anergy (a temporary unresponsiveness of the immune

system), a minimum period of 6 weeks should be maintained between consecutive allergic

skin tests.[1]

¢ Vaccination Status: Animals vaccinated with B. abortus S19 or B. melitensis Rev. 1 can show

positive BST results for extended periods, potentially for years.[5][7] The test does not

differentiate between vaccination and natural infection in these cases.

» Contraindications: During the testing period (from injection to reading), the administration of

any vaccines or therapeutic products should be avoided.[1]

o Operator Skill: The accuracy of the test, particularly in cattle, is highly dependent on the

precise intradermal injection technique and consistent measurement of skin fold thickness.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Brucellin Skin Test
(BST)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172585/docs#application-notes-and-protocols-
brucellin-skin-test-bst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

